Cas no 1000342-98-2 (3-fluoro-2-methyl-4-nitro-aniline)

• Product Name: 3-fluoro-2-methyl-4-nitro-aniline
• CAS No: 1000342-98-2
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD09026961
• CID: 840378
• PubChem ID: 24729234
• Update Time: 2025-05-28

3-fluoro-2-methyl-4-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-5-nitrotoluene
• 3-Fluoro-2-methyl-4-nitroaniline
• 3-fluoro-2-methyl-4-nitro-aniline
• AKOS006289549
• SY321851
• SCHEMBL1635417
• CS-0056211
• D79022
• PB39266
• DB-182042
• MFCD09026961
• 1000342-98-2
• 3-Fluoro-2-methyl-4-nitro-phenylamine
• DTXSID00646644

• MDL： MFCD09026961
• Inchi： 1S/C7H7FN2O2/c1-4-5(9)2-3-6(7(4)8)10(11)12/h2-3H,9H2,1H3
• InChI Key： NFWVJCKMVIGVLF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.049
• Monoisotopic Mass: 170.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 71.84000
• LogP: 2.72890